Cas no 2171579-03-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171579-03-4
• MF: C₂₅H₂₈N₂O₇S
• MW: 500.564025878906
• CID: 6389578
• PubChem ID: 165542165
• Update Time: 2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid
• EN300-1481362
• 2171579-03-4
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O7S/c1-35(32,33)13-11-22(23(28)27-12-10-16(14-27)24(29)30)26-25(31)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： CEASEPRKVCEVIJ-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(N1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Exact Mass: 500.16172241g/mol
• Monoisotopic Mass: 500.16172241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 139Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid (CAS No. 2171579-03-4)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid (CAS No. 2171579-03-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Ser(tBu)-Pyrrolidine-3-carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it a valuable tool in the development of novel drugs and biologics.

The chemical structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to temporarily block the amino group of amino acids. The methanesulfonyl group adds further complexity and reactivity, making this compound suitable for a variety of chemical transformations. The pyrrolidine ring, with its carboxylic acid functionality, provides additional sites for functionalization and conjugation.

Recent research has highlighted the potential applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can be used as a building block for the synthesis of peptidomimetics with enhanced stability and bioavailability. These peptidomimetics have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, utilized 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid to develop novel inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases. The inhibitors derived from this compound were found to effectively disrupt specific PPIs, offering new avenues for drug discovery and development.

The synthetic versatility of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid has also been leveraged in the creation of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. A recent study published in the European Journal of Medicinal Chemistry reported the successful synthesis of prodrugs using this compound as a key intermediate. These prodrugs exhibited improved pharmacokinetic properties and reduced toxicity compared to their parent compounds.

Beyond its applications in drug development, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid has also been explored for its potential use in diagnostic imaging. Researchers at Harvard Medical School have developed fluorescent probes based on this compound for use in live-cell imaging studies. These probes have shown high sensitivity and selectivity, making them valuable tools for studying cellular processes in real-time.

The safety profile of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid is another important consideration. Extensive toxicological studies have been conducted to ensure its safe use in various applications. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanoylpyrrolidine-3-carboxylic acid (CAS No. 2171579-03-4) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for the development of novel drugs, biologics, and diagnostic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.